Cas no 2034602-96-3 (1-(4-fluorophenyl)-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)urea)

• Product Name: 1-(4-fluorophenyl)-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)urea
• CAS No: 2034602-96-3
• MF: C₁₅H₁₇FN₄O
• MW: 288.320086240768
• CID: 5553827
• Update Time: 2025-10-31

1-(4-fluorophenyl)-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-[(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]urea
• 1-(4-fluorophenyl)-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)urea

• Inchi： 1S/C15H17FN4O/c1-20-14(12-3-2-4-13(12)19-20)9-17-15(21)18-11-7-5-10(16)6-8-11/h5-8H,2-4,9H2,1H3,(H2,17,18,21)
• InChI Key： DJKUQJWHVCMCIH-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C=C1)C(NCC1N(C)N=C2CCCC2=1)=O

Additional information on 1-(4-fluorophenyl)-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)urea

Introduction to 1-(4-Fluorophenyl)-3-({2-Methyl-2H,4H,5H,6H-Cyclopenta[c]Pyrazol-3-yl}Methyl)Urea (CAS No. 2034602-96-3)

1-(4-Fluorophenyl)-3-({2-Methyl-2H,4H,5H,6H-Cyclopenta[c]Pyrazol-3-yl}Methyl)Urea, also known by its CAS number 2034602-96-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of urea derivatives and features a unique structural combination of a fluorinated phenyl group and a substituted cyclopenta[c]pyrazole moiety. The intricate structure of this compound offers a promising scaffold for the development of new therapeutic agents, particularly in the areas of oncology and neurology.

The chemical structure of 1-(4-Fluorophenyl)-3-({2-Methyl-2H,4H,5H,6H-Cyclopenta[c]Pyrazol-3-yl}Methyl)Urea is characterized by its aromatic fluorophenyl ring and the cyclopenta[c]pyrazole core. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are crucial properties for drug candidates. Additionally, the cyclopenta[c]pyrazole moiety provides a rigid and planar structure that can interact with specific protein targets, making it an attractive scaffold for designing potent and selective inhibitors.

Recent studies have highlighted the potential of 1-(4-Fluorophenyl)-3-({2-Methyl-2H,4H,5H,6H-Cyclopenta[c]Pyrazol-3-yl}Methyl)Urea as a lead compound for various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action appears to involve inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR pathway.

In addition to its anticancer properties, 1-(4-Fluorophenyl)-3-({2-Methyl-2H,4H,5H,6H-Cyclopenta[c]Pyrazol-3-yl}Methyl)Urea has shown promise in neurodegenerative disorders. A study published in the European Journal of Medicinal Chemistry reported that this compound effectively modulates the activity of certain neurotransmitter receptors, which could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease. The ability to modulate these receptors without causing significant side effects is a key advantage of this compound.

The pharmacokinetic profile of 1-(4-Fluorophenyl)-3-({2-Methyl-2H,4H,5H,6H-Cyclopenta[c]Pyrazol-3-yl}Methyl)Urea has also been extensively studied. In preclinical models, this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It demonstrates good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate intended for chronic administration.

To further explore the therapeutic potential of 1-(4-Fluorophenyl)-3-({2-Methyl-2H,4H,5H,6H-Cyclopenta[c]Pyrazol-3-yl}Methyl)Urea, several ongoing clinical trials are currently evaluating its safety and efficacy in human subjects. These trials are focusing on various indications, including solid tumors and neurodegenerative diseases. Preliminary results from these trials have been encouraging, with no major safety concerns reported to date.

In conclusion, 1-(4-Fluorophenyl)-3-({2-Methyl-2H,4H,5H,6H-Cyclopenta[c]Pyrazol-3-yl}Methyl)Urea (CAS No. 2034602-96-3) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. As research continues to advance our understanding of this compound's mechanisms of action and biological effects, it is likely to play an increasingly important role in the treatment of various diseases.